7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid

• IUPAC Name: 7-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C11H8ClNO3/c1-5-8(12)3-2-6-9(5)13-4-7(10(6)14)11(15)16/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key: KIGXAPARJYAEQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC=C(C2=O)C(=O)O)Cl
• Molecular Formula: C11H8ClNO3
• DSSTOX Substance ID: DTXSID00303260
• Molecular Weight: 237.64 g/mol
• CAS RN: 405923-50-4

Description

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid is a chemical compound with the molecular formula C11H8ClNO3. It has an average mass of 237.639 Da and a monoisotopic mass of 237.019272 Da.

Synthesis Analysis

The synthesis of quinoline compounds, including 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid, has been a subject of interest in the field of industrial and synthetic organic chemistry. Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid consists of a quinoline core, which is a heterocyclic aromatic compound with a benzene ring fused with a pyridine moiety. The compound has a chlorine atom at the 7th position, a hydroxy group at the 4th position, and a methyl group at the 8th position of the quinoline core. The 3rd position of the quinoline core is substituted with a carboxylic acid group.

Physical And Chemical Properties Analysis

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid is a solid compound with a white to light yellow crystalline form. It has a low solubility at room temperature, insoluble in water but soluble in some organic solvents such as ethanol and dimethyl sulfoxide.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the hazard statements. This indicates that it can cause damage to eyes and is harmful if swallowed. Therefore, it is recommended to handle the compound with appropriate safety measures.

Future Directions

Quinoline compounds, including 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid, have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry and are often used as scaffolds in drug discovery. Therefore, future research may focus on the development of new synthesis methods, exploration of their biological activities, and their application in the design of new drugs.